![molecular formula C23H23N5O3 B1212805 2-amino-6-[3-(1-imidazolyl)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B1212805.png)
2-amino-6-[3-(1-imidazolyl)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
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Overview
Description
2-amino-6-[3-(1-imidazolyl)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a pyranopyridine.
Scientific Research Applications
Structural and Chemical Analysis
- The compound has been synthesized and structurally analyzed through methods like X-ray crystallography. For instance, a similar compound, 2-Amino-4-(4-hydroxy-3-methoxyphenyl)-7,9-dimethyl-5-oxo-4,5,6,7-tetrahydropyrano[2,3-d]pyrazolo[3,4-b]pyridine-3-carbonitrile, was studied using single-crystal X-ray diffraction data (Ganapathy et al., 2015).
Applications in Material Sciences
- Pyrazolopyridine derivatives, including similar structures, have been used in the development of materials for corrosion inhibition and electronic devices. For example, the synthesis of pyrazolo[3,4-b]pyridines and their application as corrosion inhibitors for mild steel in acidic environments have been explored (Dandia et al., 2013). Additionally, pyrazolo[4,3-b]pyridine derivatives have been prepared for use in devices showing rectification behavior and photovoltaic properties (El-Menyawy et al., 2019).
Pharmacological Research
- Similar pyrano[3,4-c]pyridine derivatives have been synthesized for neurotropic activity evaluation. Compounds like 6-[(4-methoxyphenyl)amino]-3,3-dimethyl8-methylamino-3,4-dihydro-1H-pyrano[3,4-c]pyridin-5-carbonitrile were studied for their potential in preventing clonic seizures and convulsions in animals, indicating neuropsychiatric applications (Paronikyan et al., 2016).
Synthesis Methodologies and Reactions
- Research into 'on-solvent' multicomponent reactions has been conducted to synthesize similar compounds efficiently, indicating advancements in organic synthesis methodologies (Elinson et al., 2018).
Quantum Studies and Thermodynamic Properties
- Quantum studies and thermodynamic properties of analogous compounds have been investigated, providing insights into their stability and reactivity. For example, a study on 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine explored its structural stability and electronic properties (Halim & Ibrahim, 2022).
Properties
Molecular Formula |
C23H23N5O3 |
---|---|
Molecular Weight |
417.5 g/mol |
IUPAC Name |
2-amino-6-(3-imidazol-1-ylpropyl)-4-(2-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
InChI |
InChI=1S/C23H23N5O3/c1-15-12-19-21(23(29)28(15)10-5-9-27-11-8-26-14-27)20(17(13-24)22(25)31-19)16-6-3-4-7-18(16)30-2/h3-4,6-8,11-12,14,20H,5,9-10,25H2,1-2H3 |
InChI Key |
YQJOIICSDOBTGW-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CC=C3OC)C(=O)N1CCCN4C=CN=C4 |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CC=C3OC)C(=O)N1CCCN4C=CN=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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